Cas no 2901-28-2 (Benzeneaceticacid, a-butyl-, ethyl ester)

Benzeneaceticacid, a-butyl-, ethyl ester structure
2901-28-2 structure
Product Name:Benzeneaceticacid, a-butyl-, ethyl ester
CAS No:2901-28-2
MF:C14H20O2
MW:220.307404518127
CID:289912
PubChem ID:256028
Update Time:2025-04-19

Benzeneaceticacid, a-butyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzeneaceticacid, a-butyl-, ethyl ester
    • ethyl 2-phenylhexanoate
    • 2-n-Butyl-phenylessigsaeureethylester
    • 2-phenyl-hexanoic acid ethyl ester
    • AC1L5TPR
    • AC1Q63XJ
    • Aethyl 2-phenyl-hexanoat
    • AR-1I8556
    • CTK4G2573
    • NCIOpen2_004358
    • NSC82225
    • SureCN4206097
    • DTXSID60292388
    • NSC-82225
    • 2901-28-2
    • SCHEMBL4206097
    • Benzeneacetic acid,a-butyl-,ethyl ester
    • Inchi: 1S/C14H20O2/c1-3-5-11-13(14(15)16-4-2)12-9-7-6-8-10-12/h6-10,13H,3-5,11H2,1-2H3
    • InChI Key: VXXZJRUDASOJNY-UHFFFAOYSA-N
    • SMILES: O(CC)C(C(C1C=CC=CC=1)CCCC)=O

Computed Properties

  • Exact Mass: 220.1464
  • Monoisotopic Mass: 220.146
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 0.976
  • Boiling Point: 287.7°Cat760mmHg
  • Flash Point: 102°C
  • Refractive Index: 1.491
  • PSA: 26.3
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